Cas no 1400808-71-0 (Tert-Butyl methyl(3,4,5-trifluoro-2-nitrophenyl)carbamate)

• Product Name: Tert-Butyl methyl(3,4,5-trifluoro-2-nitrophenyl)carbamate
• CAS No: 1400808-71-0
• MF: C₁₂H₁₃F₃N₂O₄
• MW: 306.237833738327
• MDL: MFCD28404786
• CID: 4733032
• Update Time: 2023-08-16

Tert-Butyl methyl(3,4,5-trifluoro-2-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl methyl(3,4,5-trifluoro-2-nitrophenyl)carbamate
• Tert-Butyl methyl(3,4,5-trifluoro-2-nitrophenyl)carbamate

• MDL： MFCD28404786
• Inchi： 1S/C12H13F3N2O4/c1-12(2,3)21-11(18)16(4)7-5-6(13)8(14)9(15)10(7)17(19)20/h5H,1-4H3
• InChI Key： KMULZMCMEMSUJJ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CC(=C1[N+](=O)[O-])N(C)C(=O)OC(C)(C)C)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 410
• Topological Polar Surface Area: 75.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters